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Compound of Interest

Compound Name: 3-Bromo-4-ethoxybenzaldehyde

Cat. No.: B033679 Get Quote

An In-Depth Technical Guide to 3-Bromo-4-ethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Bromo-4-ethoxybenzaldehyde is a substituted aromatic aldehyde that serves as a key

intermediate in organic synthesis. Its unique substitution pattern, featuring a bromine atom and

an ethoxy group on the benzaldehyde core, makes it a versatile building block for the synthesis

of more complex molecules, particularly in the field of medicinal chemistry and drug

development. This document provides a comprehensive overview of its chemical properties,

safety information, synthesis, and applications, intended for professionals in research and

development.

Chemical and Physical Properties
3-Bromo-4-ethoxybenzaldehyde is a solid compound at room temperature, typically

appearing as a white to light yellow powder or crystalline solid[1]. Its key identifiers and

physical properties are summarized below for easy reference.
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Property Value Source(s)

CAS Number 108373-05-3 [2]

Molecular Formula C₉H₉BrO₂ [2][3]

Molecular Weight 229.07 g/mol [2][3]

IUPAC Name
3-bromo-4-

ethoxybenzaldehyde
[2]

Appearance
White to light yellow

powder/crystal
[1]

Melting Point 70.0 to 74.0 °C [1]

Purity >97.0% (GC)

InChI Key
TZUUPGZANQRCHD-

UHFFFAOYSA-N
[2][3]

MDL Number MFCD00672941 [2][3]

Safety and Handling
Appropriate safety precautions should be taken when handling 3-Bromo-4-
ethoxybenzaldehyde. It is classified as acutely toxic if swallowed. The following table

summarizes its GHS hazard information.
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Hazard Information Details Source(s)

GHS Pictogram GHS07 (Exclamation Mark) [3]

Signal Word Warning [3]

Hazard Statements H302: Harmful if swallowed. [3]

Precautionary Statements

P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.

[3]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

[1]

P362 + P364: Take off

contaminated clothing and

wash it before reuse.

[1]

Hazard Class Acute Toxicity 4 (Oral) [3]

Storage Class 11: Combustible Solids [3]

Synthesis and Manufacturing
The synthesis of 3-Bromo-4-ethoxybenzaldehyde can be approached through a multi-step

process, typically involving the bromination of a substituted benzaldehyde followed by an

etherification reaction. A plausible synthetic route is outlined below.

Logical Synthesis Workflow
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Caption: Plausible synthetic pathway for 3-Bromo-4-ethoxybenzaldehyde.

Experimental Protocol: Synthesis of 3-Bromo-4-
hydroxybenzaldehyde (Step 1)
This protocol is adapted from a method for the synthesis of 3-bromo-4-hydroxybenzaldehyde,

which serves as the precursor to the target compound[4].

Reaction Setup: In a suitable reaction vessel, create a mixture of 4-hydroxybenzaldehyde

(1.0 mol), dichloroethane (420 mL), and a 25% aqueous solution of sulfuric acid (160 mL).

Cooling: Cool the mixture to 0°C with constant stirring.
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Bromination: Over a period of 2 hours, slowly add a solution of bromine (0.55 mol) in

dichloroethane (200 mL).

Oxidation: Subsequently, add 28% hydrogen peroxide (0.55 mol) to the reaction mixture over

1 hour, maintaining the temperature at 0°C.

Reaction Completion: Allow the reaction to proceed for an additional 2 hours at 0°C.

Isolation: The resulting precipitate is isolated by filtration, washed with ice-cold water, and

dried to yield 3-bromo-4-hydroxybenzaldehyde[4].

Experimental Protocol: Ethoxylation (Step 2)
This generalized protocol is based on the Williamson ether synthesis, a common method for

preparing ethers. A similar procedure is used for the synthesis of related

alkoxybenzaldehydes[5][6].

Reaction Setup: In a dry reaction flask, dissolve 3-bromo-4-hydroxybenzaldehyde (1.0 mol)

in a suitable solvent (e.g., water or an organic solvent).

Base Addition: Add a base, such as sodium hydroxide or potassium carbonate, to the

solution to deprotonate the hydroxyl group.

Alkylation: Add bromoethane (an alkylating agent) and a phase-transfer catalyst (e.g.,

tetrabutylammonium fluoride) to the mixture[5][6].

Reaction: Stir the mixture at room temperature (e.g., 25°C) for several hours (e.g., 4 hours)

to allow the reaction to complete[5][6].

Workup: The product, 3-Bromo-4-ethoxybenzaldehyde, can be isolated by filtration and

purified if necessary.

Applications in Research and Drug Development
Halogenated aromatic aldehydes, such as 3-Bromo-4-ethoxybenzaldehyde, are valuable

intermediates in the synthesis of pharmaceuticals and other complex organic molecules[7]. The

presence of the aldehyde and bromo functional groups allows for a wide range of chemical

transformations.
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Aldehyde Group: The aldehyde functionality can readily undergo reactions such as

condensation, oxidation, reduction, and the formation of imines, making it a versatile handle

for building molecular complexity.

Aryl Bromide: The bromine atom on the aromatic ring is well-suited for participation in cross-

coupling reactions, such as Suzuki and Buchwald-Hartwig couplings. These reactions are

fundamental in modern pharmaceutical research for creating carbon-carbon and carbon-

nitrogen bonds, enabling the construction of biaryl and aryl-amine systems often found in

drug candidates[7].

While direct biological activity data for 3-Bromo-4-ethoxybenzaldehyde is not widely

published, structurally related compounds have shown interesting pharmacological properties.

For instance, 3-Bromo-4,5-dihydroxybenzaldehyde has been reported to have anti-

inflammatory effects and may be a promising therapeutic agent for conditions like allergic

contact dermatitis and myocardial infarction[8][9]. This suggests that derivatives of 3-Bromo-4-
ethoxybenzaldehyde could be explored for similar biological activities.
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Caption: Role of 3-Bromo-4-ethoxybenzaldehyde in pharmaceutical synthesis.

Conclusion
3-Bromo-4-ethoxybenzaldehyde, identified by CAS number 108373-05-3, is a valuable

chemical intermediate with significant potential in organic synthesis, particularly for the

development of new pharmaceutical agents. Its dual functionality allows for diverse and

selective chemical modifications, making it a key component in the synthetic chemist's toolbox.

Proper handling and safety precautions are essential when working with this compound.

Further research into the biological activities of its derivatives may lead to the discovery of

novel therapeutic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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